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Compound of Interest

2,2-Dimethyl-3-(2-
Compound Name:
methylphenyl)propanoic acid

CAS No.: 861596-04-5

Cat. No.: B1457131

Get Quote

\ J

An In-Depth Technical Guide to C12H1602 Carboxylic Acids: Properties, Isomerism, and
Analytical Strategies

Introduction

Carboxylic acids with the molecular formula C12H1602 represent a diverse group of organic
compounds characterized by a carboxyl group (-COOH) attached to a C11H15 alkyl or aryl
backbone. With a molecular weight of 208.26 g/mol , these compounds are of significant
interest in various fields, including pharmacology, fragrance chemistry, and materials science.
Their biological activities and physical properties are intrinsically linked to their specific isomeric
structures, making robust analytical characterization paramount for research and development
professionals.

This guide provides a comprehensive overview of C12H1602 carboxylic acids, focusing on
their structural diversity, key analytical techniques for their identification and quantification, and
the underlying principles that govern these methodologies.
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Molecular and Structural Properties

The molecular formula C12H1602 dictates a specific elemental composition: 12 carbon atoms,
16 hydrogen atoms, and 2 oxygen atoms. The presence of a carboxylic acid functional group
imparts characteristic acidity and allows for the formation of various derivatives such as esters
and amides. The degree of unsaturation, calculated to be five, suggests the presence of rings
and/or double bonds within the molecular structure, leading to a vast number of possible

isomers.

Isomeric Diversity

The structural diversity of C12H1602 carboxylic acids is a critical consideration in their study.
Isomers can be broadly categorized as constitutional isomers, which differ in the connectivity of
their atoms, and stereoisomers, which have the same connectivity but differ in the spatial
arrangement of atoms.

Table 1: Representative Isomers of C12H1602 Carboxylic Acids

Isomer Name IUPAC Name Structural Features
(RS)-2-(4-(2-

Ibuprofen methylpropyl)phenyl)propanoic ~ Aromatic ring, chiral center
acid
(+)-(S)-2-(6- .

Naproxen (related structure, Naphthalene ring system,
methoxynaphthalen-2- )

C14H1403) chiral center

yl)propanoic acid

Phenyl group attached to a

Phenylvaleric acid isomers e.g., 5-phenylpentanoic acid i ) ]
pentanoic acid chain

Cyclohexylbenzoic acid ) ) Cyclohexyl ring attached to a

) e.g., 4-cyclohexylbenzoic acid ) )

isomers benzoic acid

Note: While Naproxen is not a direct isomer, it is a structurally related and commercially
significant carboxylic acid that highlights the importance of isomeric purity.

Analytical Characterization Workflow
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A multi-technique approach is essential for the unambiguous identification and characterization
of C12H1602 carboxylic acid isomers. The following workflow outlines a logical sequence of
analytical methods.

Initial Characterization
Sample Preparation
(Dissolution, Extraction)

Inject
Mass Spectrometry (MS)
(Molecular Weight Confirmation)

Analyze crude mixture

Structural Elucidation

Y
[Chromatography (HPLC/GCh

(Isomer Separation)

solate isomers for detailed analysis Confirm functional groups of separated isomers
Nuclear Magnetic Resonance (NMR) Infrared (IR) Spectroscopy
(1H, 13C, COSY, HSQC) (Functional Group ID)

Identify presence of stereocenters

Chiral An valysis (if applicable)

[Chiral Chromatographa

Determine enantiomeric excess

Polarimetry
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Caption: A typical analytical workflow for the characterization of C12H1602 carboxylic acid

isomers.

Step-by-Step Experimental Protocols

o Sample Preparation: Dissolve approximately 1 mg of the C12H1602 carboxylic acid sample
in a suitable solvent such as methanol or acetonitrile.

 Instrumentation: Utilize an electrospray ionization (ESI) mass spectrometer, typically coupled
with a liquid chromatograph (LC-MS).

 lonization Mode: Operate in negative ion mode to facilitate the deprotonation of the
carboxylic acid, forming the [M-H]~ ion.

o Data Acquisition: Acquire a full scan mass spectrum over a mass-to-charge (m/z) range that
includes the expected molecular ion (e.g., m/z 50-500).

o Data Analysis: Identify the peak corresponding to the [M-H]~ ion. For a C12H1602 carboxylic
acid, this will appear at an m/z of approximately 207.12. High-resolution mass spectrometry
can provide an exact mass measurement to confirm the elemental composition.

o Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of a
deuterated solvent (e.g., CDCI3, DMSO-d6) in an NMR tube.

* 'H NMR Spectroscopy:

o Acquire a proton NMR spectrum to determine the number of unique proton environments,
their chemical shifts, integration (relative number of protons), and splitting patterns

(coupling).

o The carboxylic acid proton typically appears as a broad singlet at a downfield chemical
shift (6 10-13 ppm).

e 13C NMR Spectroscopy:

o Acquire a carbon-13 NMR spectrum to determine the number of unique carbon
environments.
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o The carboxyl carbon is characteristically found at a downfield chemical shift (6 170-185
ppm).

e 2D NMR (COSY, HSQCQC):
o Perform Correlation Spectroscopy (COSY) to identify proton-proton coupling networks.

o Perform Heteronuclear Single Quantum Coherence (HSQC) spectroscopy to correlate
directly bonded proton and carbon atoms.

» Structure Determination: Integrate the data from all NMR experiments to piece together the
molecular structure of the specific isomer.

e Column Selection: Choose a suitable stationary phase. A C18 reversed-phase column is a
common starting point for separating moderately polar organic molecules.

» Mobile Phase: Prepare a mobile phase, typically a mixture of an aqueous buffer (e.g., water
with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).

o Gradient Elution: Develop a gradient elution method, starting with a higher proportion of the
agueous phase and gradually increasing the organic solvent concentration to elute
compounds of increasing hydrophobicity.

» Detection: Utilize a UV detector, setting the wavelength to a value where the aromatic ring (if
present) or the carboxyl group absorbs, typically around 254 nm.

o Method Validation: Validate the method for linearity, accuracy, precision, and selectivity to
ensure reliable quantification of the isomers.

Trustworthiness and Self-Validating Systems

The robustness of the analytical data relies on a self-validating system where multiple,
orthogonal techniques provide converging evidence. For instance, the molecular weight
determined by mass spectrometry must be consistent with the structure elucidated by NMR.
Similarly, the number of isomers detected by HPLC should be reconcilable with the complexity
of the NMR spectra of the initial mixture. Internal standards should be used in chromatographic
methods to ensure accurate quantification.
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Conclusion

The comprehensive analysis of C12H1602 carboxylic acids is a multi-faceted process that
requires the strategic application of various analytical techniques. By understanding the
principles behind each method and integrating the data in a logical workflow, researchers can
confidently determine the molecular weight, elucidate the specific isomeric structures, and
guantify the components of complex mixtures. This foundational knowledge is critical for
advancing research and development in the numerous scientific disciplines where these
compounds play a vital role.

References

o National Center for Biotechnology Information. "PubChem Compound Summary for CID
3672, Ibuprofen.” PubChem, [Link].

 To cite this document: BenchChem. [Molecular weight and formula of C12H1602 carboxylic
acids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1457131/docs#molecular-weight-and-formula-of-
cl2h1602-carboxylic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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